3-{[(2,3-dihydro-1-benzofuran-5-ylmethyl)amino]methyl}-N,N-dimethyl-2-pyridinamine

• IUPAC Name: 3-[(2,3-dihydro-1-benzofuran-5-ylmethylamino)methyl]-N,N-dimethylpyridin-2-amine
• InChI: InChI=1S/C17H21N3O/c1-20(2)17-15(4-3-8-19-17)12-18-11-13-5-6-16-14(10-13)7-9-21-16/h3-6,8,10,18H,7,9,11-12H2,1-2H3
• InChI Key: UYCDDMMNAFLCAK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC=N1)CNCC2=CC3=C(C=C2)OCC3
• Molecular Formula: C17H21N3O
• Molecular Weight: 283.37 g/mol

Description

Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications. They have been used in the treatment of various diseases such as cancer or psoriasis.

Synthesis Analysis

Benzofuran derivatives can be synthesized through various methods. One of the most pertinent strategies involves the one-pot etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions. Other strategies include the dehydrative cyclization of o-hydroxybenzyl ketones or R-(phenoxy)alkyl ketones and the cyclization of aryl acetylenes using transition-metal catalysis.

Molecular Structure Analysis

The benzofuran ring is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery.

Chemical Reactions Analysis

Benzofuran derivatives can undergo various chemical reactions. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another benzofuran ring can be constructed by proton quantum tunneling.

Mechanism of Action

While the specific mechanism of action for the compound you mentioned is not available, some benzofuran derivatives are known to stimulate the impulse propagation mediated transmitter release of the neurotransmitters dopamine, norepinephrine, and serotonin in the brain.

Future Directions

Benzofuran and its derivatives have attracted considerable attention in the fields of drug invention and development due to their wide range of biological and pharmacological applications. Future research in this area may focus on developing new therapeutic agents with improved bioavailability and fewer side effects.